N-(4-acetylphenyl)-4-bromo-2,5-dimethylbenzene-1-sulfonamide
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Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a sulfonamide group (-SO2NH2) attached to a 4-acetylphenyl group and a 4-bromo-2,5-dimethylbenzene group. The exact 3D conformation would depend on the specific spatial arrangement of these groups, which could be determined using techniques like X-ray crystallography .Chemical Reactions Analysis
Sulfonamides, including this compound, could undergo a variety of chemical reactions. They are known to participate in substitution and elimination reactions, and the reactivity could be influenced by the other functional groups present .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as n-(4-acetylphenyl)-5-(5-chloro-2,4-dihydroxyphenyl)-1h-pyrazole-4-carboxamide, have been found to interact with the heat shock protein hsp 90-alpha . This protein plays a crucial role in promoting the maturation, structural maintenance, and proper regulation of specific target proteins involved in cell cycle control and signal transduction .
Mode of Action
Sulfonamides, a class of compounds to which this molecule belongs, are known for their antimicrobial, antimalarial, anticancer, antithyroid, anti-inflammatory, antidepressant, diuretic, and protease inhibitory activities . These activities are often attributed to their ability to inhibit enzymes, disrupt metabolic pathways, or interfere with cellular structures .
Biochemical Pathways
Compounds with similar structures have been found to influence the hippo signaling pathway , which monitors cell-cell contact and external factors that shape tissue structure. Dysregulation of this pathway can lead to tumorigenesis and developmental abnormalities .
Pharmacokinetics
Result of Action
aeruginosa . This suggests that the compound may have potential antimicrobial effects.
properties
IUPAC Name |
N-(4-acetylphenyl)-4-bromo-2,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrNO3S/c1-10-9-16(11(2)8-15(10)17)22(20,21)18-14-6-4-13(5-7-14)12(3)19/h4-9,18H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUNXLBOEDPLKDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Br)C)S(=O)(=O)NC2=CC=C(C=C2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)-4-bromo-2,5-dimethylbenzene-1-sulfonamide |
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